N-methyl-3,4,5,6-tetrahydropyridin-2-amine hydrochloride

• IUPAC Name: N-methylpiperidin-2-imine;hydrochloride
• InChI: InChI=1S/C6H12N2.ClH/c1-7-6-4-2-3-5-8-6;/h2-5H2,1H3,(H,7,8);1H
• InChI Key: VVDXDIBRLVHFJQ-UHFFFAOYSA-N
• Canonical SMILES: CN=C1CCCCN1.Cl
• Molecular Formula: C6H13ClN2
• Molecular Weight: 148.63 g/mol
• CAS No.: 3256-25-5

Description

N-methyl-3,4,5,6-tetrahydropyridin-2-amine hydrochloride is a useful research compound. Its molecular formula is C6H13ClN2 and its molecular weight is 148.63. The purity is usually 95%.
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Scientific Research Applications

Neuroprotective and Antiaddictive Applications

One area of interest is the study of compounds with similar structures, such as 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine (MPTP), which is known for its selective toxicity to substantia nigra in primates, resembling Parkinson's disease. This compound's study has led to developing an animal model for Parkinson's disease, highlighting its value in neurodegenerative research (Langston, Langston, & Irwin, 1984). Further, the endogenous compound 1-methyl-1,2,3,4-tetrahydroisoquinoline (1MeTIQ), which is structurally related and present in the mammalian brain, displays neuroprotective, antiaddictive, and antidepressant-like activity in animal models, indicating a vast potential for therapeutic applications in central nervous system disorders (Antkiewicz‐Michaluk, Wąsik, & Michaluk, 2018).

Environmental Impact on Neurodegenerative Diseases

Research has also focused on the environmental origins of neurodegenerative diseases, where compounds like MPTP play a significant role. It suggests that early-life environmental exposures could be crucial in the etiology of conditions such as Parkinson's and Alzheimer's diseases, with a minority of cases being of purely genetic origin (Landrigan et al., 2005).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The signal word is “Warning” and the hazard statements include H315, H319, and H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.